Cas no 728919-00-4 (3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid)
3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-propan-2-yloxycarbonylphenyl)benzoic acid
- Biphenyl-3,4'-dicarboxylic acid 4'-isopropyl ester
- AC1MBU40
- CTK6B0533
- AG-B-15937
- KB-200600
- DTXSID90373477
- AKOS025295664
- 4'-(isopropoxycarbonyl)biphenyl-3-carboxylic acid
- 728919-00-4
- 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid
-
- MDL: MFCD04117408
- Inchi: 1S/C17H16O4/c1-11(2)21-17(20)13-8-6-12(7-9-13)14-4-3-5-15(10-14)16(18)19/h3-11H,1-2H3,(H,18,19)
- InChI Key: MIMARYDYKAGGKW-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1)=O)C(C)C
Computed Properties
- Exact Mass: 284.10500
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.60000
- LogP: 3.61700
3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 020820-1g |
Biphenyl-3,4'-dicarboxylic acid 4'-isopropyl ester |
728919-00-4 | 1g |
£320.00 | 2022-02-28 | ||
| Fluorochem | 020820-2g |
Biphenyl-3,4'-dicarboxylic acid 4'-isopropyl ester |
728919-00-4 | 2g |
£514.00 | 2022-02-28 | ||
| Fluorochem | 020820-5g |
Biphenyl-3,4'-dicarboxylic acid 4'-isopropyl ester |
728919-00-4 | 5g |
£1129.00 | 2022-02-28 | ||
| 1PlusChem | 1P00FBSA-100mg |
BIPHENYL-3,4'-DICARBOXYLIC ACID 4'-ISOPROPYL ESTER |
728919-00-4 | 100mg |
$333.00 | 2025-02-27 | ||
| A2B Chem LLC | AH14314-100mg |
BIPHENYL-3,4'-DICARBOXYLIC ACID 4'-ISOPROPYL ESTER |
728919-00-4 | 100mg |
$275.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809723-1g |
Biphenyl-3,4'-Dicarboxylic acid 4'-isopropyl ester |
728919-00-4 | 98% | 1g |
¥12319.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809723-5g |
Biphenyl-3,4'-Dicarboxylic acid 4'-isopropyl ester |
728919-00-4 | 98% | 5g |
¥34773.00 | 2024-07-28 |
3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid
Professional Introduction to 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid (CAS No. 728919-00-4)
3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 728919-00-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 4-propan-2-yloxycarbonylphenyl moiety, contribute to its distinctive chemical properties and make it a valuable candidate for further investigation in drug discovery and development.
The< strong>benzoic acid backbone of this compound is well-documented for its role as an intermediate in various metabolic pathways and its ability to modulate biological processes. Benzoic acid derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. In particular, the introduction of the 4-propan-2-yloxycarbonylphenyl group into the molecular structure introduces additional functional sites that can be exploited for selective interactions with biological targets. This modification enhances the compound's potential to interact with enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid with greater accuracy. These computational tools have been instrumental in identifying potential lead compounds for drug development by simulating interactions with biological targets such as enzymes, receptors, and nucleic acids. The structural features of this compound, including the benzoic acid core and the 4-propan-2-yloxycarbonylphenyl substituent, have been shown to facilitate specific binding interactions that could be exploited for therapeutic purposes.
In vitro studies have demonstrated that derivatives of benzoic acid can exhibit significant pharmacological effects. For instance, some benzoic acid derivatives have been shown to inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the 4-propan-2-yloxycarbonylphenyl group in 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid may contribute to its ability to modulate these enzymatic activities, thereby potentially reducing inflammation and related pathological conditions.
The< strong>pharmaceutical industry has increasingly focused on developing small molecule inhibitors as therapeutic agents due to their high specificity and efficacy. 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid represents a promising candidate for further exploration in this context. Its unique structural features and reported biological activities make it an attractive molecule for drug discovery programs aimed at addressing various diseases, including those related to inflammation, pain, and metabolic disorders.
The synthesis of 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the< strong>4-propan-2-yloxycarbonylphenyl group into the benzoic acid framework while maintaining functional integrity. These synthetic strategies often involve palladium-catalyzed cross-coupling reactions, which are highly efficient in forming carbon-carbon bonds under mild conditions. The use of such methodologies not only enhances the efficiency of synthesis but also minimizes unwanted byproducts, ensuring a high-quality final product.
Evaluation of the pharmacokinetic properties of 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid is crucial for assessing its potential as a therapeutic agent. Studies have shown that benzoic acid derivatives can exhibit favorable pharmacokinetic profiles, including good solubility in water and moderate bioavailability. These properties are essential for ensuring effective delivery and absorption of the compound within the body. Additionally, understanding the metabolic pathways by which this compound is processed can provide insights into its potential side effects and duration of action.
The< strong>cancer research field has also explored benzoic acid derivatives for their potential anti-cancer properties. Some studies suggest that certain benzoic acid derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The structural features of 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid may contribute to its ability to modulate these pathways, making it a candidate for further investigation in oncology research.
In conclusion, 3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid (CAS No. 728919-00-4) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>benzoic acid core and the< strong>4-propan-2-yloxycarbonylphenyl substituent, make it an attractive candidate for further exploration in drug discovery programs aimed at addressing various diseases. Advances in computational chemistry, synthetic methodologies, and pharmacokinetic studies continue to enhance our understanding of this compound's properties and potential applications.
728919-00-4 (3-(4-propan-2-yloxycarbonylphenyl)benzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)